Cas no 2138040-30-7 (3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid)

• Product Name: 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid
• CAS No: 2138040-30-7
• MF: C₁₄H₁₅BrN₂O₂S
• MW: 355.250101327896
• CID: 5992084
• PubChem ID: 165829212
• Update Time: 2025-06-15

3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153523
• 3-[(6-bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid
• 2138040-30-7
• 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid

• Inchi： 1S/C14H15BrN2O2S/c1-2-3-12-16-11-5-4-9(15)8-10(11)14(17-12)20-7-6-13(18)19/h4-5,8H,2-3,6-7H2,1H3,(H,18,19)
• InChI Key： WHWOSAVECPYEFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=NC(CCC)=N2)SCCC(=O)O

Computed Properties

• Exact Mass: 354.00376g/mol
• Monoisotopic Mass: 354.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 88.4Ų

Additional information on 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid

Introduction to 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic Acid (CAS No. 2138040-30-7)

3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2138040-30-7, belongs to a class of molecules known for their involvement in various biochemical pathways. The presence of a quinazoline core fused with a bromo substituent and a sulfanyl group makes it an intriguing candidate for further investigation, particularly in the context of drug discovery and development.

The structure of 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid is characterized by a rigid aromatic system, which is typical of quinazoline derivatives. The bromo substituent at the 6-position of the quinazoline ring introduces electrophilic centers, making it susceptible to various chemical modifications. Additionally, the sulfanyl group attached to the propyl chain provides a potential site for interaction with biological targets. These structural features suggest that this compound may exhibit multiple modes of action, making it a promising candidate for therapeutic applications.

In recent years, there has been a growing interest in quinazoline derivatives due to their demonstrated efficacy in various pharmacological contexts. Quinazolines are known to possess anti-inflammatory, antiviral, and anticancer properties, among others. The specific modification of this compound with a bromo group and a sulfanyl moiety has been strategically designed to enhance its bioactivity. Such modifications often lead to improved binding affinity and selectivity towards target enzymes or receptors, which are critical factors in drug design.

One of the most compelling aspects of 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of reactive functional groups allows for further derivatization, enabling researchers to explore a wide range of possible analogs. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity.

Recent studies have highlighted the importance of quinazoline derivatives in addressing unmet medical needs. For instance, certain quinazoline-based compounds have shown promise in the treatment of chronic diseases by modulating key signaling pathways. The sulfanyl group in 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid is particularly noteworthy, as it can engage in hydrogen bonding or coordinate with metal ions, which are often essential for enzyme function. This capability enhances the compound's potential as a pharmacological agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired quinazoline core. The introduction of the bromo substituent and the sulfanyl group has been achieved through carefully selected reagents and methodologies, ensuring high yield and purity.

Evaluation of the pharmacological properties of 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit specific enzymes relevant to inflammatory processes. Additionally, preliminary studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines. These findings underscore its potential as a lead compound for further development.

The development of novel therapeutic agents relies heavily on understanding the interactions between molecules and biological targets at the molecular level. Computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting how 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid might interact with its intended targets. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding experimental design and optimization efforts.

Future research directions for this compound include exploring its pharmacokinetic profile and toxicity assessments. Understanding how the body processes this molecule will be crucial for determining its suitability for clinical use. Additionally, investigating its effects on animal models will provide further evidence of its therapeutic potential.

The versatility of 3-[(6-Bromo-2-propylquinazolin-4-yl)sulfanyl]propanoic acid makes it an attractive scaffold for drug discovery programs. Its unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects. As research continues to uncover new biological functions associated with quinazoline derivatives, compounds like this one are likely to play an increasingly important role in addressing global health challenges.